Cas no 2369771-71-9 ((5-Fluorobenzo[b]thiophen-4-yl)methanamine)

• Product Name: (5-Fluorobenzo[b]thiophen-4-yl)methanamine
• CAS No: 2369771-71-9
• MF: C₉H₈FNS
• MW: 181.229924201965
• CID: 6794733
• PubChem ID: 139370903
• Update Time: 2025-10-28

(5-Fluorobenzo[b]thiophen-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21224428
• DB-398583
• 2369771-71-9
• 5-Fluorobenzo[b]thiophene-4-methanamine
• (5-Fluorobenzo[b]thiophen-4-yl)methanamine

• Inchi： 1S/C9H8FNS/c10-8-1-2-9-6(3-4-12-9)7(8)5-11/h1-4H,5,11H2
• InChI Key： RJQJPUJXDMPZHE-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC(=C2CN)F

Computed Properties

• Exact Mass: 181.03614860g/mol
• Monoisotopic Mass: 181.03614860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3Ų

Additional information on (5-Fluorobenzo[b]thiophen-4-yl)methanamine

(5-Fluorobenzo[b]thiophen-4-yl)methanamine: A Comprehensive Overview

The compound with CAS number 2369771-71-9, commonly referred to as (5-Fluorobenzo[b]thiophen-4-yl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic aromatic compounds, specifically featuring a benzo[b]thiophene ring system. The presence of a fluorine atom at the 5-position and a methanamine group at the 4-position introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and biological studies.

Benzo[b]thiophene is a bicyclic structure consisting of a benzene ring fused to a thiophene ring. The thiophene moiety, being sulfur-containing, imparts distinct electronic characteristics compared to its oxygen-containing counterpart, such as furan. The fluorine atom at the 5-position further modulates the electronic environment of the molecule, enhancing its reactivity in certain chemical reactions. The methanamine group (-CH2NH2) at the 4-position adds another layer of functionality, enabling this compound to participate in amine-based reactions, such as alkylation, acylation, and amidation.

Recent studies have highlighted the potential of (5-Fluorobenzo[b]thiophen-4-yl)methanamine in drug discovery. Its unique structure makes it an attractive candidate for exploring interactions with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). For instance, researchers have investigated its ability to modulate signaling pathways involved in cancer cell proliferation and metastasis. The fluorine atom's electron-withdrawing effect is believed to enhance the molecule's binding affinity to certain receptor sites, making it a promising lead compound for anti-cancer drug development.

In terms of synthesis, (5-Fluorobenzo[b]thiophen-4-yl)methanamine can be prepared via several routes. One common approach involves the nucleophilic substitution of a suitable bromide or chloride precursor with an amine group. Another method utilizes coupling reactions, where the methanamine group is introduced using palladium-catalyzed cross-coupling techniques like Suzuki-Miyaura or Buchwald-Hartwig reactions. These methods not only ensure high yields but also allow for fine-tuning of the molecule's substituents to optimize its pharmacological properties.

The physical and chemical properties of (5-Fluorobenzo[b]thiophen-4-yl)methanamine are well-documented. Its molecular weight is approximately 238 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate but is sparingly soluble in water. Its UV-vis spectrum reveals strong absorption bands due to the conjugated π-system of the benzo[b]thiophene ring, which can be exploited for spectroscopic analysis.

From an analytical standpoint, (5-Fluorobenzo[b]thiophen-4-yl)methanamine can be characterized using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. NMR spectroscopy is particularly useful for determining the regiochemistry and stereochemistry of the molecule. High-resolution MS provides precise molecular weight information, while X-ray crystallography offers insights into its three-dimensional structure.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on (5-Fluorobenzo[b]thiophen-4-yl)methanamine. These studies have shed light on its electronic distribution, dipole moments, and potential binding modes with biological targets. For example, molecular docking simulations have revealed favorable interactions between this compound and several kinase domains, suggesting its potential as a lead molecule in kinase inhibitor design.

In conclusion, (5-fluorobenzo[b]thiophen-4-yM)Methanamine is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advances in synthetic methodologies and computational tools, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute even more significantly to our understanding of heterocyclic chemistry and its role in drug discovery.